Cas no 39643-31-7 (2-(piperidin-1-yl)aniline)

2-(piperidin-1-yl)aniline structure
2-(piperidin-1-yl)aniline structure
Product Name:2-(piperidin-1-yl)aniline
CAS No:39643-31-7
MF:C11H16N2
MW:176.258142471313
MDL:MFCD00047467
CID:89379
PubChem ID:458795
Update Time:2025-10-28

2-(piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Piperidinyl)aniline
    • 2-(1-Piperidino)aniline
    • 2-piperidin-1-ylaniline
    • 2-Piperidin-1-yl-phenylamine
    • 2-PIPERIDINOANILINE
    • 2-(piperidin-1-yl)aniline
    • AKOS000103041
    • FT-0608382
    • CHEMBL5220689
    • EN300-02093
    • Benzenamine, 2-(1-piperidinyl)-
    • 2-piperidinoaniline, AldrichCPR
    • SCHEMBL73609
    • CS-0207166
    • 39643-31-7
    • PS-4134
    • SB41133
    • 1-(2-aminophenyl)piperidine
    • Oprea1_263126
    • Z56779769
    • Enamine_000794
    • BDBM50607371
    • HMS1396E02
    • 2-(1-Piperidinyl)aniline #
    • MFCD00047467
    • N-(2-Aminophenyl)piperidine
    • F0919-4629
    • E78469
    • AC-907/25014292
    • 2-piperidin-1-ylphenylamine
    • 2-piperdinoaniline
    • J-506538
    • BB 0245667
    • Oprea1_336911
    • DTXSID30332568
    • piperidinyl benzenamine
    • EU-0015807
    • STR04733
    • 2-(1-piperidyl)aniline
    • STK345508
    • DB-049454
    • MDL: MFCD00047467
    • Inchi: 1S/C11H16N2/c12-10-6-2-3-7-11(10)13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9,12H2
    • InChI Key: OYECAJPUPWFCSL-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2N)CCCCC1
    • BRN: 151856

Computed Properties

  • Exact Mass: 176.13100
  • Monoisotopic Mass: 176.131349
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: crystal
  • Density: 1.074
  • Melting Point: 44-48 °C
  • Boiling Point: 96 °C (1 mmHg)
  • Flash Point: 96-98°C/1mm
  • Refractive Index: 1.589
  • PSA: 29.26000
  • LogP: 2.90530
  • Solubility: Insoluble

2-(piperidin-1-yl)aniline Security Information

  • Hazardous Material transportation number:2811
  • Hazard Category Code: 20/21/22-36
  • Safety Instruction: S36/37
  • Hazardous Material Identification: Xn T Xi
  • Packing Group:III
  • Hazard Level:6.1
  • HazardClass:6.1
  • PackingGroup:III
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22

2-(piperidin-1-yl)aniline Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-(piperidin-1-yl)aniline Production Method

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